Cas no 1379811-93-4 ((2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile)
1379811-93-4 structure
Product Name:(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile
CAS No:1379811-93-4
MF:C8H7F5N2S
MW:258.211597681046
MDL:MFCD22370037
CID:4697963
Update Time:2023-11-22
(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- PC405531
- [2-amino-5-(pentafluoro-lambda~6~-sulfanyl)phenyl]acetonitrile
- (2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile
-
- MDL： MFCD22370037
- Inchi： 1S/C8H7F5N2S/c9-16(10,11,12,13)7-1-2-8(15)6(5-7)3-4-14/h1-2,5H,3,15H2
- InChI Key： OXEGFVQRGGNJRD-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(CC#N)C=1)N)(F)(F)(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 328
- Topological Polar Surface Area: 50.8
(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A193195-250mg |
(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile |
1379811-93-4 | 250mg |
$ 560.00 | 2022-05-31 | ||
| TRC | A193195-500mg |
(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile |
1379811-93-4 | 500mg |
$ 925.00 | 2022-05-31 | ||
| abcr | AB304803-500 mg |
(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile; 95% |
1379811-93-4 | 500 mg |
€376.70 | 2023-07-19 | ||
| abcr | AB304803-1 g |
(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile; 95% |
1379811-93-4 | 1 g |
€564.30 | 2023-07-19 | ||
| abcr | AB304803-500mg |
(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile, 95%; . |
1379811-93-4 | 95% | 500mg |
€376.70 | 2025-04-21 | |
| abcr | AB304803-1g |
(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile, 95%; . |
1379811-93-4 | 95% | 1g |
€564.30 | 2025-04-21 |
(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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